![molecular formula C19H25N3O3 B5304004 4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]-1-(3-methoxypropanoyl)piperidine](/img/structure/B5304004.png)
4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]-1-(3-methoxypropanoyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]-1-(3-methoxypropanoyl)piperidine, also known as MPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPP is a derivative of piperidine and pyrazole and has a unique chemical structure that makes it an interesting subject of study.
Scientific Research Applications
4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]-1-(3-methoxypropanoyl)piperidine has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. The compound has been shown to exhibit potent and selective activity against certain receptors, making it a promising candidate for the development of new drugs. This compound has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
Mechanism of Action
4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]-1-(3-methoxypropanoyl)piperidine's mechanism of action is not fully understood, but it is believed to act as a modulator of certain receptors in the brain. The compound has been shown to interact with the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This compound has been shown to inhibit the reuptake of dopamine, leading to an increase in dopamine levels in the brain. This effect has been linked to the compound's potential use in the treatment of Parkinson's disease.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. The compound has been shown to increase dopamine levels in the brain, which has been linked to its potential use in the treatment of Parkinson's disease. This compound has also been shown to have anti-inflammatory and antioxidant properties, which could make it a useful compound in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]-1-(3-methoxypropanoyl)piperidine has several advantages for lab experiments, including its high potency and selectivity, as well as its reproducibility and purity. However, the compound also has some limitations, including its complex chemical structure, which can make it difficult to synthesize and analyze. Additionally, this compound's mechanism of action is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for 4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]-1-(3-methoxypropanoyl)piperidine research, including the development of new drugs based on the compound's chemical structure. Researchers are also investigating this compound's potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, this compound's anti-inflammatory and antioxidant properties are being studied for their potential use in the treatment of various diseases. Finally, researchers are working to better understand this compound's mechanism of action, which could lead to the development of more effective drugs in the future.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound's unique chemical structure and potent activity make it an interesting subject of study. This compound has been shown to have a range of biochemical and physiological effects, and its potential use in the treatment of neurodegenerative diseases has been extensively studied. Future research on this compound could lead to the development of new drugs and treatments for a range of diseases.
Synthesis Methods
The synthesis of 4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]-1-(3-methoxypropanoyl)piperidine involves the reaction of 1-(3-methoxypropanoyl)piperidine with 4-(3-methoxyphenyl)-1H-pyrazol-5-amine in the presence of a suitable catalyst. The reaction results in the formation of this compound as a white crystalline solid with a high yield. The synthesis method has been optimized to ensure reproducibility and purity of the compound.
properties
IUPAC Name |
3-methoxy-1-[4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O3/c1-24-11-8-18(23)22-9-6-14(7-10-22)19-17(13-20-21-19)15-4-3-5-16(12-15)25-2/h3-5,12-14H,6-11H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLGGKLANZXPOBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCC(=O)N1CCC(CC1)C2=C(C=NN2)C3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.